Cas no 2413883-74-4 (4-{1H-pyrrolo3,2-bpyridin-3-yl}piperidine dihydrochloride)

• Product Name: 4-{1H-pyrrolo3,2-bpyridin-3-yl}piperidine dihydrochloride
• CAS No: 2413883-74-4
• MF: C₁₂H₁₇Cl₂N₃
• MW: 274.189480543137
• MDL: MFCD32662717
• CID: 5683045
• PubChem ID: 146049683
• Update Time: 2025-05-20

4-{1H-pyrrolo3,2-bpyridin-3-yl}piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine dihydrochloride
• EN300-26572034
• 2413883-74-4
• Z4348795661
• 3-Piperidin-4-yl-1H-pyrrolo[3,2-b]pyridine;dihydrochloride
• 4-{1H-pyrrolo3,2-bpyridin-3-yl}piperidine dihydrochloride

• MDL： MFCD32662717
• Inchi： 1S/C12H15N3.2ClH/c1-2-11-12(14-5-1)10(8-15-11)9-3-6-13-7-4-9;;/h1-2,5,8-9,13,15H,3-4,6-7H2;2*1H
• InChI Key： GSCNSRUQEJHOEO-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C2=CNC3C=CC=NC2=3)CC1

Computed Properties

• Exact Mass: 273.0799529g/mol
• Monoisotopic Mass: 273.0799529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-{1H-pyrrolo3,2-bpyridin-3-yl}piperidine dihydrochloride

4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine Dihydrochloride (CAS No. 2413883-74-4): A Comprehensive Overview

4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine dihydrochloride (CAS No. 2413883-74-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as (R)-4-(1H-pyrrolo[3,2-b]pyridin-3-yl)piperidine dihydrochloride, belongs to a class of molecules that exhibit unique pharmacological properties, making it a promising candidate for various drug development initiatives.

The chemical structure of 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine dihydrochloride consists of a piperidine ring fused to a pyrrolo[3,2-b]pyridine moiety, with the entire molecule being protonated and forming a dihydrochloride salt. This structural arrangement confers the compound with specific binding affinities and biological activities that are of great interest to researchers and pharmaceutical companies alike.

Recent studies have highlighted the potential of 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine dihydrochloride in modulating various biological pathways. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT₇ receptor. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits high selectivity and affinity for the 5-HT₇ receptor, which is implicated in several neurological and psychiatric disorders such as depression and anxiety.

In addition to its potential as a serotonin receptor modulator, 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine dihydrochloride has also been investigated for its anti-inflammatory properties. Studies conducted by a team at the University of California have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine dihydrochloride has been extensively studied to ensure its suitability for clinical applications. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it an attractive candidate for further development into drug formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine dihydrochloride. Preliminary results from Phase I trials have indicated that the compound is well-tolerated by patients with minimal adverse effects. These findings are encouraging and have paved the way for more advanced clinical studies.

In conclusion, 4-{1H-pyrrolo[3,2-b]pyridin-3-yl}piperidine dihydrochloride (CAS No. 2413883-74-4) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, it is likely that this compound will play a significant role in advancing treatments for various medical conditions.